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Compound of Interest

Compound Name: Dapta

Cat. No.: B1666603 Get Quote

The proper disposal of laboratory reagents is a critical component of ensuring a safe and

compliant research environment. For a substance referred to as "Dapta," the correct disposal

procedure is contingent on the specific chemical identity of the compound in use, as the name

may refer to several distinct substances with different hazard profiles. Researchers are advised

to first verify the Chemical Abstracts Service (CAS) number on the product's Safety Data Sheet

(SDS) or container to ensure the selection of the appropriate disposal protocol.

Identifying Your "Dapta" Compound
Initial research reveals that "Dapta" can be a descriptor for different chemical products. This

guide provides disposal information for three possibilities: DAPTA (acetate), a peptide; a

chemical identified as DAPTA with CAS number 106362-34-9; and DAPTA-AM, a synonym for

BAPTA/AM. The hazard classifications for these substances vary significantly, underscoring the

importance of correct identification.
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Substance Name CAS Number GHS Classification

DAPTA (acetate) Not specified in results
Not classified as a hazardous

substance.[1]

DAPTA 106362-34-9

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[2]

BAPTA/AM (DAPTA-AM) 126150-97-8

Harmful if swallowed, Very

toxic to aquatic life with long

lasting effects.[3]

Disposal Protocols
Based on the identity of your "Dapta" substance, follow the corresponding procedural guidance

below.

Disposal of DAPTA (acetate)

For the peptide DAPTA (acetate), which is not classified as hazardous, the disposal is

straightforward[1]:

Small Quantities: Can be disposed of with household waste[1].

Uncleaned Packaging: Disposal must be conducted in accordance with official regulations[1].

Disposal of DAPTA (CAS 106362-34-9)

This substance is considered hazardous, and its disposal requires professional handling[2][4]:

Consult a Professional: Contact a licensed professional waste disposal service to arrange for

pickup and disposal[4].

Container Disposal: Dispose of the contents and the container at a hazardous waste

disposal facility[2].
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Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand, silica

gel) and place it in an airtight container for disposal[2].

Disposal of BAPTA/AM (DAPTA-AM)

Given its acute oral toxicity and high aquatic toxicity, BAPTA/AM requires careful disposal at a

specialized facility[3]:

Waste Disposal: Dispose of the contents and container at an approved waste disposal

plant[3].

Environmental Precaution: Avoid release to the environment. Collect any spillage[3].

Experimental Workflow for Safe Disposal
To ensure the correct disposal procedure is followed, researchers should adhere to the

following decision-making workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F867220.pdf
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10502.html
https://dcchemicals.com/msds/MSDS_DC10502.html
https://dcchemicals.com/msds/MSDS_DC10502.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify 'Dapta' for Disposal

Check Product Container and SDS for CAS Number

Is CAS Number 106362-34-9?

Is CAS Number 126150-97-8
(BAPTA/AM)?

No

Contact Licensed Professional Waste Disposal Service.
Dispose of as Hazardous Waste.

YesIs it DAPTA (acetate) peptide
(Not classified as hazardous)?

No

Dispose at an Approved Waste Disposal Plant.
Avoid Environmental Release.

Yes

Uncertain? Treat as Hazardous

No

Small Quantities: Dispose with Household Waste.
Packaging: Follow Official Regulations.

Yes

Click to download full resolution via product page

Caption: A workflow for determining the correct disposal procedure for "Dapta".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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